methyl 2-chloro-5-[(4-fluorobenzoyl)amino]benzoate

• IUPAC Name: methyl 2-chloro-5-[(4-fluorobenzoyl)amino]benzoate
• InChI: InChI=1S/C15H11ClFNO3/c1-21-15(20)12-8-11(6-7-13(12)16)18-14(19)9-2-4-10(17)5-3-9/h2-8H,1H3,(H,18,19)
• InChI Key: JAOYWEOUVSKTKN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)NC(=O)C2=CC=C(C=C2)F)Cl
• Molecular Formula: C15H11ClFNO3
• Molecular Weight: 307.70 g/mol

Description

Methyl 2-chloro-5-[(4-fluorobenzoyl)amino]benzoate is an organic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmaceuticals, and materials science. This compound is also known as Methyl 2-chloro-5-[(4-fluorobenzoyl)amino]benzoate or MCFB, and it is a member of the benzoate ester family.

Mechanism of Action

The mechanism of action of Methyl 2-chloro-5-[(4-fluorobenzoyl)amino]benzoate is not fully understood. However, studies have shown that this compound has the ability to inhibit the activity of certain enzymes and proteins, including cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These enzymes and proteins are involved in various cellular processes, including inflammation, cell proliferation, and apoptosis.
Biochemical and Physiological Effects:
Methyl 2-chloro-5-[(4-fluorobenzoyl)amino]benzoate has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound has anti-inflammatory, antitumor, and antimicrobial properties. Additionally, MCFB has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of Methyl 2-chloro-5-[(4-fluorobenzoyl)amino]benzoate is its versatility in different fields of research. This compound can be used as an intermediate in the synthesis of various drugs and materials, and it has shown promising results in medicinal chemistry and pharmaceuticals. However, one of the limitations of this compound is its potential toxicity. Studies have shown that MCFB can be toxic to certain cell types, and further research is needed to determine its safety in humans.

Future Directions

There are several future directions for research on Methyl 2-chloro-5-[(4-fluorobenzoyl)amino]benzoate. One potential direction is the development of new drugs based on this compound. Studies have shown that MCFB has promising anti-inflammatory and antitumor properties, and further research is needed to determine its potential as a drug candidate. Another future direction is the synthesis of new materials based on this compound. MCFB has been used as a building block in the synthesis of liquid crystals and polymers, and further research is needed to explore its potential in materials science. Additionally, further studies are needed to determine the safety and toxicity of this compound in humans, and to develop new methods for its synthesis and purification.

Synthesis Methods

The synthesis of Methyl 2-chloro-5-[(4-fluorobenzoyl)amino]benzoate involves several steps, including the reaction of 4-fluorobenzoic acid with thionyl chloride to form 4-fluorobenzoyl chloride. This intermediate is then reacted with 2-chloro-5-aminobenzoic acid to form Methyl 2-chloro-5-[(4-fluorobenzoyl)amino]benzoate. The reaction is typically carried out in the presence of a catalyst such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Scientific Research Applications

Methyl 2-chloro-5-[(4-fluorobenzoyl)amino]benzoate has been the subject of numerous scientific studies due to its potential applications in various fields. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. In pharmaceuticals, MCFB has been used as an intermediate in the synthesis of various drugs, including anti-inflammatory agents, antibiotics, and antiviral drugs. Additionally, this compound has been used as a building block in the synthesis of materials such as liquid crystals and polymers.